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Abstract
This document provides detailed application notes and protocols for BAZ2-ICR, a potent and

selective chemical probe for the BAZ2A and BAZ2B bromodomains. BAZ2-ICR is a valuable

tool for researchers and drug development professionals investigating the role of these

bromodomains in chromatin remodeling, gene regulation, and various disease states. This

guide includes supplier and purchasing information, key biochemical data, a detailed

experimental protocol for assessing cellular activity, and a schematic of the BAZ2A/B signaling

pathway.

Introduction
BAZ2A (also known as TIP5) and BAZ2B are related proteins that function as subunits of

distinct chromatin remodeling complexes. The BAZ2A-containing Nucleolar Remodeling

Complex (NoRC) plays a crucial role in the epigenetic silencing of ribosomal RNA (rRNA)

genes. It is recruited to rRNA gene promoters where it mediates histone deacetylation and

methylation, as well as DNA methylation, leading to a heterochromatic state and transcriptional

repression.[1][2][3] The bromodomain of BAZ2A/B is essential for its function, recognizing

acetylated histone tails and tethering the remodeling complex to specific chromatin regions.[4]

[5] Dysregulation of BAZ2A has been implicated in various cancers, making it an attractive

target for therapeutic intervention.[6][7]
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BAZ2-ICR is a cell-permeable small molecule inhibitor that competitively binds to the acetyl-

lysine binding pocket of the BAZ2A and BAZ2B bromodomains.[8] Its high selectivity and

cellular activity make it an excellent probe for elucidating the biological functions of these

proteins.[8][9]

Supplier and Purchasing Information
BAZ2-ICR is available from several commercial suppliers. Researchers should always refer to

the supplier's certificate of analysis for the most accurate and up-to-date product information.

Supplier
Catalog Number
(Example)

Purity
Available
Quantities

Tocris Bioscience 5266 ≥98% (HPLC) 10 mg, 50 mg

MedchemExpress HY-19336 99.95%

10 mM (in DMSO), 5

mg, 10 mg, 50 mg,

100 mg

MedKoo Biosciences 406642 >98%

10 mg, 25 mg, 50 mg,

100 mg, 200 mg, 500

mg, 1 g, 2 g

Cayman Chemical 17448 ≥98%
1 mg, 5 mg, 10 mg, 25

mg

Sigma-Aldrich SML1276 ≥98% (HPLC) 5 mg, 25 mg

Biosynth QRC19594 Not specified
10 mg, 25 mg, 50 mg,

100 mg

Quantitative Data
BAZ2-ICR exhibits high potency for BAZ2A and BAZ2B with excellent selectivity over other

bromodomains.
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Target IC₅₀ (nM) K_d_ (nM) Selectivity

BAZ2A 130[2][10][11] 109[2][10][11]

>100-fold over most

other

bromodomains[2][10]

BAZ2B 180[2][10][11] 170[2][10][11]
10-15-fold over

CECR2[2][9]

Signaling Pathway
The BAZ2A-containing NoRC complex is a key regulator of rRNA gene silencing. The following

diagram illustrates the proposed signaling pathway and the mechanism of action for BAZ2-ICR.
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BAZ2A/NoRC signaling pathway and BAZ2-ICR inhibition.
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Experimental Protocols
Fluorescence Recovery After Photobleaching (FRAP)
Assay
This protocol is a representative method for assessing the ability of BAZ2-ICR to displace

BAZ2A from chromatin in living cells.[8][12]

Objective: To determine the effect of BAZ2-ICR on the mobility of GFP-tagged BAZ2A,

indicating its displacement from chromatin.

Materials:

Human osteosarcoma (U2OS) cells

GFP-tagged BAZ2A expression vector

Transfection reagent

Culture medium (e.g., DMEM with 10% FBS)

BAZ2-ICR

DMSO (vehicle control)

Confocal microscope with FRAP capabilities

Image analysis software (e.g., ImageJ)

Experimental Workflow:
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1. Cell Culture and Transfection
- Plate U2OS cells

- Transfect with GFP-BAZ2A vector

2. Compound Treatment
- Incubate cells with BAZ2-ICR (e.g., 1 µM)

or DMSO (vehicle) for a defined period

3. FRAP Imaging
- Mount cells on confocal microscope

- Acquire pre-bleach images

4. Photobleaching
- Bleach a region of interest (ROI)

in the nucleus with a high-intensity laser

5. Post-Bleach Imaging
- Acquire a time-series of images

to monitor fluorescence recovery in the ROI

6. Data Analysis
- Measure fluorescence intensity in the ROI over time

- Normalize data and calculate recovery kinetics

Click to download full resolution via product page

Workflow for the FRAP assay.

Procedure:

Cell Culture and Transfection:

1. Culture U2OS cells in appropriate medium until they reach 70-80% confluency.

2. Transfect the cells with the GFP-BAZ2A expression vector using a suitable transfection

reagent according to the manufacturer's instructions.
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3. Allow cells to express the fusion protein for 24-48 hours.

Compound Treatment:

1. Prepare a stock solution of BAZ2-ICR in DMSO.

2. Dilute the BAZ2-ICR stock solution in culture medium to the desired final concentration

(e.g., 1 µM). A vehicle control (DMSO) should be prepared at the same final concentration.

3. Treat the transfected cells with the BAZ2-ICR or vehicle control and incubate for a

predetermined time (e.g., 1-4 hours) at 37°C.

FRAP Imaging:

1. Mount the treated cells on the stage of a confocal microscope equipped for FRAP.

2. Identify cells expressing moderate levels of GFP-BAZ2A.

3. Acquire several pre-bleach images of the selected cells at low laser power.

Photobleaching:

1. Define a region of interest (ROI) within the nucleus of a selected cell.

2. Use a high-intensity laser to photobleach the fluorescence within the ROI.

Post-Bleach Imaging:

1. Immediately after bleaching, acquire a time-series of images at low laser power to monitor

the recovery of fluorescence in the bleached ROI. The frequency and duration of image

acquisition will depend on the mobility of the protein.

Data Analysis:

1. Measure the mean fluorescence intensity of the ROI in each image of the time-series.

2. Correct for photobleaching during image acquisition by monitoring the fluorescence of a

non-bleached region.
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3. Normalize the fluorescence recovery data.

4. Plot the normalized fluorescence intensity as a function of time and fit the data to an

appropriate model to determine the mobile fraction and the half-time of recovery (t½). A

faster recovery time for BAZ2-ICR-treated cells compared to the vehicle control indicates

displacement of GFP-BAZ2A from chromatin.

Conclusion
BAZ2-ICR is a well-characterized and selective chemical probe for the BAZ2A and BAZ2B

bromodomains. The information and protocols provided in this document are intended to

facilitate the use of BAZ2-ICR in research and drug discovery efforts targeting chromatin-

modifying enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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